4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride

• IUPAC Name: 2-(4-chloropiperidin-4-yl)-1,3-thiazole;dihydrochloride
• InChI: InChI=1S/C8H11ClN2S.2ClH/c9-8(1-3-10-4-2-8)7-11-5-6-12-7;;/h5-6,10H,1-4H2;2*1H
• InChI Key: UWDAFAAWKBEJMO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=NC=CS2)Cl.Cl.Cl
• Molecular Formula: C8H13Cl3N2S
• Molecular Weight: 275.6 g/mol

Description

4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazole-containing piperidine derivative that has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis in cancer cells. It has also been reported to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride has several biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and also exhibit antiviral activity against the influenza virus. Additionally, this compound has also been reported to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride in lab experiments is its potential as an anticancer and antiviral agent. Additionally, this compound has also been reported to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of 4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride. One of the directions is to further investigate its mechanism of action and identify specific targets involved in its anticancer and antiviral activity. Additionally, this compound can be further modified to improve its potency and reduce its toxicity. Furthermore, the potential use of this compound in the treatment of neurodegenerative diseases can also be explored in future studies.
Conclusion:
In conclusion, 4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride is a thiazole-containing piperidine derivative that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its potential use as an anticancer and antiviral agent, as well as its neuroprotective effects. While there are limitations to using this compound in lab experiments, the future directions for its study are promising and hold great potential for the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride has been reported using different methods. One of the most commonly used methods involves the reaction of 2-aminothiazole with 1,4-dichlorobutane in the presence of sodium hydride and N,N-dimethylformamide. The resulting product is then reacted with piperidine in the presence of potassium carbonate and acetonitrile to obtain the final product, 4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride.

Scientific Research Applications

4-Chloro-4-(1,3-thiazol-2-yl)piperidine dihydrochloride has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including prostate cancer, breast cancer, and lung cancer. Additionally, this compound has also been studied for its potential use as an antiviral agent against the influenza virus.